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Compound of Interest

Compound Name: Pentyl octanoate

Cat. No.: B1581169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling and

laboratory use of pentyl octanoate. The following sections detail its physical and chemical

properties, potential hazards, necessary safety precautions, and procedures for storage, spills,

and disposal. This document is intended to supplement, not replace, institutional safety

protocols and the specific Safety Data Sheet (SDS) provided by the supplier.

Chemical and Physical Properties
Pentyl octanoate, also known as amyl octanoate, is an ester characterized by a fruity odor. It

is a colorless to pale yellow liquid at room temperature.[1][2] Understanding its physical and

chemical properties is fundamental to its safe handling in a laboratory setting.
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Property Value Source

CAS Number 638-25-5 [1][2]

Molecular Formula C13H26O2 [1][2]

Molecular Weight 214.34 g/mol [3]

Boiling Point 260.2 °C [1]

Melting Point -34.8 °C [1]

Flash Point > 110 °C (> 230 °F)

Solubility
Soluble in organic solvents;

limited solubility in water.
[2]

Hazard Identification and GHS Classification
Based on a comprehensive review of the European Chemicals Agency (ECHA) Classification

and Labelling (C&L) Inventory, which aggregates data from numerous notifiers, pentyl
octanoate does not meet the criteria for hazard classification under the Globally Harmonised

System (GHS). However, it is crucial to note that one supplier's safety data sheet has classified

it with the following hazards:

Acute Toxicity, Oral (Category 4)

Skin Corrosion/Irritation (Category 2)

Serious Eye Damage/Eye Irritation (Category 2A)

Specific Target Organ Toxicity, Single Exposure; Respiratory Tract Irritation (Category 3)

Given this discrepancy, it is prudent to handle pentyl octanoate with a degree of caution,

assuming it may possess these potential hazards until more definitive data becomes available.

Toxicological Data
Detailed toxicological data for pentyl octanoate is limited. The available information, primarily

from studies on analogous esters, suggests a low order of acute toxicity.
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Endpoint Value Species Notes

Acute Oral Toxicity

(LD50)
> 2000 mg/kg bw Rat

Data for analogous

octanoate and

nonynoate esters.[4] A

study on cetearyl

octanoate also

showed an LD50 of >

8.0 ml/kg.[5]

Acute Dermal Toxicity

(LD50)
> 2000 mg/kg bw Rat

Specific data for a

substance identified

as pentyl octanoate in

a registration dossier.

Acute Inhalation

Toxicity (LC50)

No specific data

available for pentyl

octanoate.

-

Studies on other fatty

acid esters suggest

low inhalation toxicity.

[6][7]

Note: The oral toxicity data is based on read-across from similar chemical structures and

should be interpreted with caution. The absence of specific inhalation toxicity data underscores

the importance of working in well-ventilated areas and minimizing the generation of aerosols.

Occupational Exposure Limits
Currently, there are no specific Permissible Exposure Limits (PEL) from OSHA or Threshold

Limit Values (TLV) from ACGIH established for pentyl octanoate. For fatty acid methyl esters,

one source recommends an occupational exposure level of 200 mg/m³ for vapor and 5 mg/m³

for aerosol.[6] Given the lack of specific limits for pentyl octanoate, it is recommended to keep

exposure as low as reasonably achievable.

Experimental Protocols
Adherence to standardized laboratory procedures is critical for the safe handling of pentyl
octanoate.

Standard Handling Procedure
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This protocol outlines the essential steps for safely handling pentyl octanoate in a laboratory

setting.

Objective: To provide a standardized procedure for the safe handling of pentyl octanoate to

minimize exposure and risk.

Materials:

Pentyl octanoate

Appropriate laboratory glassware

Pipettes and pipette aids

Chemical fume hood

Personal Protective Equipment (see section 6)

Procedure:

Preparation: Before handling, ensure that the work area, typically a chemical fume hood, is

clean and uncluttered. Verify that the safety shower and eyewash station are accessible and

operational.

Personal Protective Equipment: Don the appropriate PPE, including safety goggles, a lab

coat, and chemical-resistant gloves (nitrile or neoprene are generally suitable for esters).

Dispensing:

When transferring pentyl octanoate, do so within a certified chemical fume hood to

minimize inhalation exposure.

Use appropriate tools such as pipettes with bulbs or automated pipettors for transferring

liquids. Never pipette by mouth.

Avoid splashing by dispensing the liquid slowly and carefully against the inner wall of the

receiving container.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1581169?utm_src=pdf-body
https://www.benchchem.com/product/b1581169?utm_src=pdf-body
https://www.benchchem.com/product/b1581169?utm_src=pdf-body
https://www.benchchem.com/product/b1581169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating: If heating is required, use a well-controlled heating source such as a heating

mantle, water bath, or oil bath. Avoid open flames. Ensure the setup is secure and

monitored.

Post-Handling:

Tightly seal the container of pentyl octanoate immediately after use.

Clean any contaminated surfaces with an appropriate solvent and then soap and water.

Properly dispose of any contaminated disposable materials as outlined in the disposal

protocol (see section 8).

Wash hands thoroughly with soap and water after removing gloves.
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Standard Operating Procedure for Handling Pentyl Octanoate.
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Spill Response Protocol
This protocol provides a step-by-step guide for responding to a pentyl octanoate spill.

Objective: To safely contain and clean up a spill of pentyl octanoate, minimizing exposure and

environmental contamination.

Materials:

Spill kit containing absorbent material (e.g., vermiculite, sand, or commercial absorbent

pads)

Chemical-resistant gloves, safety goggles, and lab coat

Plastic dustpan and brush

Sealable waste container

Soap and water

Procedure:

Immediate Actions:

Alert personnel in the immediate area of the spill.

If the spill is large or if there is a risk of fire, evacuate the area and follow institutional

emergency procedures.

For minor spills, proceed with the cleanup if it is safe to do so.

Containment:

Wearing appropriate PPE, contain the spill by surrounding it with absorbent material from

the spill kit.

Absorption:

Cover the spill with additional absorbent material, working from the outside in.
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Allow the absorbent to fully soak up the pentyl octanoate.

Cleanup:

Using a plastic dustpan and brush, carefully collect the saturated absorbent material.

Place the collected material into a sealable waste container.

Decontamination:

Wipe the spill area with a cloth or paper towels dampened with a suitable solvent (e.g.,

ethanol), followed by a thorough cleaning with soap and water.

Place all contaminated cleaning materials into the waste container.

Disposal:

Seal the waste container and label it appropriately for hazardous waste disposal according

to institutional guidelines.

Reporting: Report the spill to the laboratory supervisor or safety officer as required by your

institution.
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Workflow for Responding to a Pentyl Octanoate Spill.
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling pentyl octanoate to prevent skin and eye

contact, and to minimize inhalation exposure.

Eye Protection: Chemical safety goggles are required. A face shield should be worn in

situations where splashing is a significant risk.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.

Inspect gloves for any signs of degradation or puncture before use.

Body Protection: A flame-resistant lab coat should be worn and kept fastened. For larger

quantities or tasks with a high splash potential, a chemical-resistant apron is also

recommended.

Respiratory Protection: For most laboratory-scale operations conducted in a chemical fume

hood, respiratory protection is not typically required. However, if there is a potential for

significant aerosol generation or if working outside of a fume hood, a NIOSH-approved

respirator with an organic vapor cartridge may be necessary. Consult your institution's safety

officer for specific guidance.

Storage and Incompatibility
Proper storage of pentyl octanoate is essential for maintaining its stability and for overall

laboratory safety.

Storage Conditions: Store in a tightly closed, properly labeled container in a cool, dry, and

well-ventilated area. Keep away from direct sunlight, heat, and sources of ignition.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases, as these can cause vigorous reactions.

Disposal
All waste containing pentyl octanoate must be handled as hazardous waste.

Waste Collection: Collect all pentyl octanoate waste, including contaminated absorbent

materials and disposable PPE, in a designated, sealed, and properly labeled hazardous
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waste container.

Disposal Procedures: Dispose of the hazardous waste through your institution's

environmental health and safety office, following all local, state, and federal regulations. Do

not dispose of pentyl octanoate down the drain.

By adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug

development professionals can safely handle pentyl octanoate in the laboratory, minimizing

risks to themselves and their colleagues. Always prioritize safety and consult your institution's

specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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